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Compound of Interest

Compound Name: Fluorescein hydrazide

Cat. No.: B011621 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Fluorescein hydrazide is a versatile, reactive fluorogenic probe widely utilized for the

detection of specific analytes such as heavy metal ions and carbonyl compounds. Unlike its

parent compound, fluorescein, fluorescein hydrazide's core utility lies in its "pro-fluorescent"

nature. In its native state, it exists predominantly in a colorless, non-fluorescent spirolactam

form. Upon specific chemical reactions, this ring structure opens, yielding the highly

fluorescent, open-ring form of fluorescein, which results in a pronounced "turn-on" optical

signal.

This guide provides an in-depth overview of the key photophysical properties of fluorescein
hydrazide, its activation mechanisms, and detailed protocols for quantifying its molar

absorptivity and fluorescence quantum yield upon reaction.

Core Photophysical Properties
The defining characteristic of fluorescein hydrazide is that its quantitative optical properties,

such as molar absorptivity and quantum yield, are entirely dependent on the product formed

after reacting with a target analyte. The unreacted spirolactam form is essentially non-

absorbent in the visible spectrum and non-fluorescent. The values below are characteristic of

the fluorescent, open-ring product formed after activation.
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Property Value Conditions & Notes

Excitation Wavelength (λex) ~460 - 508 nm

Dependent on solvent and

specific reaction product. For

Hg²⁺ complexes, values

around 460 nm and 502 nm

have been reported[1][2].

Emission Wavelength (λem) ~515 - 531 nm

Dependent on solvent and

specific reaction product. For

Hg²⁺ complexes, values

around 520-523 nm are

common[1][2][3].

Molar Absorptivity (ε) To be determined

This value must be

experimentally determined for

the specific hydrazone or metal

complex formed. As a

reference, the parent

fluorescein molecule has a

molar absorptivity of

approximately 70,000 - 92,300

M⁻¹cm⁻¹[4].

Quantum Yield (ΦF) To be determined

This value is highly dependent

on the reaction product and

solvent environment. The

unreacted form is non-

fluorescent. For reference, the

quantum yield of fluorescein in

0.1 M NaOH is approximately

0.89[5].

Signaling and Detection Mechanisms
Fluorescein hydrazide's function as a "turn-on" probe is primarily driven by two distinct

chemical reactions that induce the opening of its non-fluorescent spirolactam ring.
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Chelation-Enhanced Fluorescence (CHEF) with Metal Ions: Certain metal ions, most notably

mercury (Hg²⁺), coordinate with the hydrazide and other atoms in the molecule. This binding

event triggers the irreversible opening of the spirolactam ring, converting the molecule into

its highly fluorescent, open-ring xanthene structure[1][6]. This mechanism allows for the

highly sensitive and selective detection of target metal ions[7][8].
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Workflow

Prepare Stock Solution
(Known Concentration)

Create Dilution Series
(≥5 concentrations)

Measure Absorbance Spectra
(Determine λmax)

Plot Absorbance (at λmax)
vs. Concentration

Perform Linear Regression
(Calculate Slope)

Calculate ε
(ε = Slope / Path Length)

 

Workflow

Prepare Dilute Solutions
(Sample & Standard, Abs < 0.1)

Measure Absorbance at λex

Measure Corrected
Fluorescence Spectra

Calculate Integrated
Fluorescence Intensity

Plot Integrated Intensity
vs. Absorbance for Both

Determine Slopes
(Grad_X and Grad_ST)

Calculate ΦF_X using
Comparative Equation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

